Cas no 57102-09-7 (1a,25-Dihydroxyprevitamin D3)

• Product Name: 1a,25-Dihydroxyprevitamin D3
• CAS No: 57102-09-7
• Molecular Formula: C₂₇H₄₄O₃
• Molecular Weight: 416.63646
• CID: 373244
• PubChem ID: 6438507

1a,25-Dihydroxyprevitamin D3 Properties

Names and Identifiers

• 4-Cyclohexene-1,3-diol,5-[(1Z)-2-[(1R,3aR,7aR)-2,3,3a,6,7,7a-hexahydro-1-[(1R)-5-hydroxy-1,5-dimethylhexyl]-7a-methyl-1H-inden-4-yl]ethenyl]-4-methyl-,(1R,3S)-
• (1S,3R)-5-[(Z)-2-[(1R,3aR,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-4-ene-1,3-diol
• 1,25-dihydroxy-previtamin D(3)
• Calcitriol Impurity 11
• 1,25-Dihydroxytachysterol
• 9,10-Secocholesta-5(10),6,8-triene-1,3,25-triol, (1alpha,3beta,6Z)-
• LMST03020660
• 57102-09-7
• 1alpha,25-Dihydroxy-previtamin D3
• (4E,6Z,8Z)-(1S,3R)-4-methyl-9,10-seco-5,7,10(19)-cholestatriene-1,3,25-triol
• 1 alpha,25-Dihydroxy-previtamin D(3)
• CHEBI:193205

• InChIKey： DOIZGAFWGREMOD-BJGFKTPISA-N
• Inchi： InChI=1S/C27H44O3/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(28)17-25(29)19(21)2/h9-11,18,22-25,28-30H,6-8,12-17H2,1-5H3/b11-10-/t18-,22+,23-,24+,25-,27-/m1/s1
• SMILES： CC1=C(CC(CC1O)O)C=CC2=CCCC3(C2CCC3C(C)CCCC(C)(C)O)C

Computed Properties

• Exact Mass: 416.32904526g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 416.32904526g/mol
• Heavy Atom Count: 30
• Complexity: 701
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives